- A Nickel(II)-Mediated Thiocarbonylation Strategy for Carbon Isotope Labeling of Aliphatic Carboxamides, Chemistry - A European Journal, 2021, 27(24), 7114-7123
Cas no 92273-73-9 (Butylzinc bromide, 0.50 M in THF)
Butylzinc bromide (0.50 M in THF) is an organozinc reagent commonly employed in organic synthesis, particularly in Negishi coupling reactions for the formation of carbon-carbon bonds. The solution’s standardized concentration (0.50 M) ensures consistent reactivity, while the THF solvent provides stability and solubility for handling under inert conditions. This reagent offers selective reactivity with various electrophiles, including aryl and vinyl halides, enabling efficient alkylation processes. Its air- and moisture-sensitive nature necessitates storage under an inert atmosphere, but its ready-to-use formulation in THF simplifies transfer and dosing in synthetic workflows. Suitable for use in catalytic cross-coupling and nucleophilic additions, it is a versatile tool in organometallic chemistry.
92273-73-9 structure
Product Name:Butylzinc bromide, 0.50 M in THF
CAS No:92273-73-9
MF:C4H9BrZn
MW:202.427257299423
MDL:MFCD00671997
CID:800566
PubChem ID:24873140
Update Time:2025-05-24
Butylzinc bromide, 0.50 M in THF Chemical and Physical Properties
Names and Identifiers
-
- Zinc, bromobutyl-
- Butylzinc Bromide
- n-Butylzinc broMide
- butylzinc bromide solution
- Butylzinc bromide solution 0.5 in THF
- butylzinc(II) bromide
- n-Butylzinc broMide,0.5M in THF,packaged under Argon in resealable CheMSeal^t bottles
- n-butylZnBr
- Bromobutylzinc (ACI)
- Bromo(butyl)zinc
- BUTYLZINC BROMIDE, 0.5M SOLUTION IN TETR AHYDROFURAN
- n-Butylzinc broMide, 0.5M in THF, packaged under Argon in resealable CheMSeal^t bottles
- Butylzinc bromide, 0.50 M in THF
-
- MDL： MFCD00671997
- Inchi： 1S/C4H9.BrH.Zn/c1-3-4-2;;/h1,3-4H2,2H3;1H;/q;;+1/p-1
- InChI Key： HMBGXQKLGHIDMN-UHFFFAOYSA-M
- SMILES： C(CC)C[Zn]Br
Computed Properties
- Exact Mass: 199.91800
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
Experimental Properties
- Color/Form: Colorless Transparent Liquid
- Density: 0.958 g/mL at 25 °C
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
- Water Partition Coefficient: Reacts with water.
- PSA: 0.00000
- LogP: 2.59720
- Sensitiveness: Air Sensitive
- Color/Form: 0.5 M in THF
- Vapor Pressure: No data available
- Solubility: Reacts with water.
Butylzinc bromide, 0.50 M in THF Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H225-H302-H319-H335-H351
- Warning Statement： P210-P280-P301+P312+P330-P305+P351+P338-P370+P378-P403+P235
- Hazardous Material transportation number：UN 3399 4.3/PG 2
- WGK Germany：3
- Hazard Category Code： 11-19-36/37-40
- Safety Instruction： S16; S26; S33; S36
-
Hazardous Material Identification：
- HazardClass：4.3
- Storage Condition：2-8°C
- Risk Phrases：R11; R14; R19; R22; R36/37/38; R40
Butylzinc bromide, 0.50 M in THF Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Butylzinc bromide, 0.50 M in THF Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H58121-50ml |
n-Butylzinc bromide, 0.5M in THF, packaged under Argon in resealable ChemSeal\x99 bottles |
92273-73-9 | 50ml |
￥3125.00 | 2023-04-13 | ||
| abcr | AB349479-50 ml |
n-Butylzinc bromide, 0.5M in THF, packaged under Argon in resealable ChemSeal bottles; . |
92273-73-9 | 50 ml |
€199.00 | 2024-04-16 | ||
| TRC | B010754-5mL |
Butylzinc bromide, 0.50 M in THF |
92273-73-9 | 5mL |
100.00 | 2021-08-18 | ||
| TRC | B010754-10mL |
Butylzinc bromide, 0.50 M in THF |
92273-73-9 | 10mL |
165.00 | 2021-08-18 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 497746-50ML |
Butylzinc bromide, 0.50 M in THF |
92273-73-9 | 50ml |
¥2584.47 | 2023-12-05 | ||
| Fluorochem | 213843-1ml |
n-Butylzinc bromide 0.5 M in Tetrahydrofuran |
92273-73-9 | 1ml |
￡33.00 | 2022-02-28 | ||
| Fluorochem | 213843-5ml |
n-Butylzinc bromide 0.5 M in Tetrahydrofuran |
92273-73-9 | 5ml |
￡76.00 | 2022-02-28 | ||
| Fluorochem | 213843-50ml |
n-Butylzinc bromide 0.5 M in Tetrahydrofuran |
92273-73-9 | 50ml |
￡313.00 | 2022-02-28 | ||
| Fluorochem | 213843-100ml |
n-Butylzinc bromide 0.5 M in Tetrahydrofuran |
92273-73-9 | 100ml |
￡508.00 | 2022-02-28 | ||
| Oakwood | 213843-1ml |
n-Butylzinc bromide 0.5 M in Tetrahydrofuran |
92273-73-9 | 1ml |
$35.00 | 2024-07-19 |
Butylzinc bromide, 0.50 M in THF Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Zinc Catalysts: Iodine Solvents: Dimethylacetamide ; rt
1.2 24 h, 80 °C
1.2 24 h, 80 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Iodine , Potassium iodide Solvents: Dimethylformamide ; 12 h, 80 °C
Reference
- Ni-catalyzed regio- and stereo-defined intermolecular cross-electrophile dialkylation of alkynes without directing group, Nature Communications, 2021, 12(1),
Production Method 3
Reaction Conditions
1.1 Reagents: Zinc bromide Solvents: Tetrahydrofuran , Hexane ; 40 min, 0 °C
Reference
- Palladium-catalysed regio- and stereoselective arylative substitution of γ,δ-epoxy-α,β-unsaturated esters and amides by sodium tetraaryl borates, Organic & Biomolecular Chemistry, 2020, 18(32), 6378-6383
Production Method 4
Reaction Conditions
1.1 Reagents: Zinc , Iodine Solvents: Dimethylacetamide ; 5 min, rt
1.2 overnight, 80 °C
1.2 overnight, 80 °C
Reference
- Role of Electron-Deficient Olefin Ligands in a Ni-Catalyzed Aziridine Cross-Coupling To Generate Quaternary Carbons, Journal of the American Chemical Society, 2020, 142(19), 8928-8937
Production Method 5
Reaction Conditions
1.1 Reagents: Magnesium , Lithium chloride , Zinc chloride Solvents: Tetrahydrofuran ; 30 min, rt
1.2 2 - 12 h, 0 - 25 °C
1.2 2 - 12 h, 0 - 25 °C
Reference
- Direct and Efficient C(sp3)-H Bond Alkylation of Tetrahydroisoquinolines and Isochroman with Alkylzinc Reagents, Advanced Synthesis & Catalysis, 2019, 361(9), 2048-2053
Production Method 6
Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane , Zinc Solvents: 1,4-Dioxane ; 17 h, 100 °C
1.2 Reagents: Ammonium chloride Solvents: Water
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
- Palladium-catalyzed cross-coupling of silyl electrophiles with alkylzinc halides: a silyl-Negishi reaction, Journal of the American Chemical Society, 2017, 139(23), 7741-7744
Production Method 7
Reaction Conditions
1.1 Reagents: Zinc Catalysts: Iodine Solvents: Dimethylacetamide ; rt
1.2 12 h, 70 °C; 70 °C → rt
1.2 12 h, 70 °C; 70 °C → rt
Reference
- Palladium-catalyzed anti-Markovnikov hydroalkylation of homoallylic alcohols bearing β-fluorines, Organic Letters, 2013, 15(17), 4478-4481
Production Method 8
Reaction Conditions
1.1 Reagents: Zinc chloride Solvents: Tetrahydrofuran ; rt; 3 h, reflux
Reference
- Method for synthesizing 3,5-dihydroxy-1-alkylbenzene by alkyl protection, China, , ,
Production Method 9
Reaction Conditions
1.1 Reagents: Zinc Catalysts: Iodine Solvents: 1,3-Dimethyl-2-imidazolidinone ; rt; 10 min, rt
1.2 rt; rt → 70 °C; 16 h, 70 °C
1.2 rt; rt → 70 °C; 16 h, 70 °C
Reference
- Higher-Order Zincates as Transmetalators in Alkyl-Alkyl Negishi Cross-Coupling, Angewandte Chemie, 2012, 51(28), 7024-7027
Production Method 10
Reaction Conditions
1.1 Reagents: Sodium tert-butoxide , Zinc Solvents: tert-Butanol ; 1 h, reflux
1.2 Solvents: Methylcyclohexane ; 3 h, 80 °C
1.2 Solvents: Methylcyclohexane ; 3 h, 80 °C
Reference
- Process for activation of metallic zinc for direct synthesis of alkylzinc halides, World Intellectual Property Organization, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Zinc bromide Solvents: Tetrahydrofuran , Hexane ; -60 °C; -60 °C → 10 °C; 1 h, 10 °C
Reference
- Preparation of 2,2-difluoro-2-[(1,3-dioxo-1H,2H-benz[de]isoquinolin-2-yl)oxy]acetic acid esters as acid generators for chemically amplified positive photosensitive resin compositions, photosensitive dry film, production method for photosensitive dry film, and production method for patterned resist film, World Intellectual Property Organization, , ,
Production Method 12
Reaction Conditions
1.1 Reagents: Zinc chloride Solvents: Tetrahydrofuran ; 3 h, reflux
Reference
- Investigation of new synthetic methods of 3,5-dihydroxyamylbenzene, Zhejiang Huagong, 2016, 47(6), 5-6
Production Method 13
Reaction Conditions
1.1 Reagents: Zinc Catalysts: Iodine Solvents: 1,3-Dimethyl-2-imidazolidinone ; 12 h, 70 °C
Reference
- The Role of LiBr and ZnBr2 on the Cross-Coupling of Aryl Bromides with Bu2Zn or BuZnBr, Chemistry - A European Journal, 2019, 25(69), 15751-15754
Production Method 14
Reaction Conditions
1.1 Reagents: Zinc Catalysts: Iodine Solvents: Dimethylformamide ; 5 min, 70 °C
1.2 overnight, 70 °C
1.2 overnight, 70 °C
Reference
- Evidence of increased hydrophobicity and dynamics inside the tail region of glycolipid self-assemblies using 2-n-alkyl-pyrene derivatives to probe different locations, Langmuir, 2019, 35(29), 9584-9592
Production Method 15
Reaction Conditions
1.1 Reagents: Zinc ; 10 min, heated; rt
1.2 Reagents: 1,2-Dibromoethane Solvents: Dimethylacetamide
1.3 rt; 8 - 12 h, rt → 70 °C
1.2 Reagents: 1,2-Dibromoethane Solvents: Dimethylacetamide
1.3 rt; 8 - 12 h, rt → 70 °C
Reference
- Csp3-Csp3 Bond-Forming Reductive Elimination from Well-Defined Copper(III) Complexes, Journal of the American Chemical Society, 2019, 141(7), 3153-3159
Production Method 16
Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane , Zinc Solvents: 1,4-Dioxane ; 17 h, rt → 100 °C
1.2 Reagents: Ammonium chloride Solvents: Water
1.2 Reagents: Ammonium chloride Solvents: Water
Reference
- Method for preparing silahydrocarbons, World Intellectual Property Organization, , ,
Production Method 17
Reaction Conditions
1.1 Reagents: Zinc Catalysts: Iodine Solvents: Dimethylacetamide ; rt
1.2 3 - 4 h, 80 °C
1.2 3 - 4 h, 80 °C
Reference
- Palladium-catalyzed coupling of α-halo vinylphosphonate and α-phosphonovinyl sulfonate with alkylzincs: straightforward and versatile synthesis of α-alkyl vinylphosphonates, Organic Chemistry Frontiers, 2018, 5(9), 1457-1461
Production Method 18
Reaction Conditions
1.1 Reagents: Zinc
Reference
- Organozinc reagents prepared from highly active zinc, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2012, 1, 1-5
Production Method 19
Reaction Conditions
1.1 Reagents: Zinc , Iodine Solvents: Dimethylacetamide ; 10 min, rt
1.2 3 h, 80 °C
1.2 3 h, 80 °C
Reference
- Docking study and biological evaluation of pyrrolidine-based iminosugars as pharmacological chaperones for Gaucher disease, Organic & Biomolecular Chemistry, 2016, 14(3), 1039-1048
Production Method 20
Reaction Conditions
1.1 Reagents: Naphthalene , Lithium Solvents: Tetrahydrofuran ; 2 h, rt
1.2 Reagents: Zinc chloride Solvents: Tetrahydrofuran ; 15 min, rt
1.3 18 h, rt
1.2 Reagents: Zinc chloride Solvents: Tetrahydrofuran ; 15 min, rt
1.3 18 h, rt
Reference
- An atom economical method for the direct synthesis of quinoline derivatives from substituted o-nitrotoluenes, Chemical Communications (Cambridge, 2015, 51(14), 2911-2914
Butylzinc bromide, 0.50 M in THF Raw materials
Butylzinc bromide, 0.50 M in THF Preparation Products
Butylzinc bromide, 0.50 M in THF Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on Butylzinc bromide, 0.50 M in THF
Butylzinc bromide, 0.50 M in THF: A Versatile Reagent in Modern Chemical Synthesis
Butylzinc bromide, 0.50 M in tetrahydrofuran (THF) is a highly specialized chemical reagent that has garnered significant attention in the field of organic synthesis. This compound, with the CAS number 92273-73-9, is widely utilized as a powerful source of zinc carbanions, making it an indispensable tool for various synthetic transformations. The combination of butyl groups and the bromide counterion, dissolved in an inert solvent like THF, enhances its reactivity and stability, making it particularly valuable in pharmaceutical and fine chemical applications.
The use of Butylzinc bromide, 0.50 M in THF has been extensively explored in recent years, particularly in the development of novel pharmaceutical compounds. Zinc carbenoids generated from this reagent are known for their ability to participate in a wide range of reactions, including cross-coupling reactions, which are pivotal in constructing complex molecular architectures. Recent studies have highlighted its role in the synthesis of biologically active molecules, where its ability to facilitate efficient carbon-carbon bond formation is crucial.
In the realm of catalysis, Butylzinc bromide, 0.50 M in THF has been employed as a co-catalyst in various transformations. Its ability to activate unsaturated substrates makes it an excellent choice for promoting reactions such as the Sonogashira coupling and the Stille coupling. These reactions are fundamental in the synthesis of heterocyclic compounds, which are prevalent in many drug candidates. The high concentration (0.50 M) ensures a consistent supply of reactive intermediates, thereby enhancing reaction yields and selectivity.
The solubility of Butylzinc bromide in THF is another critical factor contributing to its popularity. Tetrahydrofuran is an excellent solvent for organometallic compounds due to its ability to stabilize reactive species without participating actively in the reaction mechanism. This property makes it an ideal medium for maintaining the integrity of the zinc carbanions generated from butylzinc bromide, ensuring high reaction efficiency.
Recent advancements in green chemistry have also seen the adoption of Butylzinc bromide, 0.50 M in THF in processes aimed at reducing environmental impact. For instance, its use in flow chemistry systems has enabled more controlled and scalable reactions compared to traditional batch processing. This approach not only improves safety by minimizing solvent exposure but also enhances reproducibility and process efficiency.
The compound's utility extends beyond pharmaceuticals into materials science and agrochemicals. In materials science, organometallic compounds like zinc carbenoids derived from butylzinc bromide are used to synthesize polymers with tailored properties. These polymers can exhibit unique characteristics such as enhanced thermal stability or optical activity, making them suitable for advanced applications like organic electronics.
In agrochemical research, Butylzinc bromide has been utilized to develop novel pesticides and herbicides. Its ability to form stable carbanions allows for the construction of complex heterocyclic structures that can interact effectively with biological targets. This has led to the discovery of new compounds with improved efficacy and reduced environmental persistence.
The preparation and handling of Butylzinc bromide, 0.50 M in THF require careful consideration due to its reactivity with moisture and air. Typically, it is prepared by reacting zinc metal with butyllithium or butyl Grignard reagents under anhydrous conditions. The resulting solution is then diluted with THF to achieve the desired concentration. Storage under inert atmosphere is essential to prevent degradation and ensure long-term stability.
The safety profile of this reagent is another important aspect that merits discussion. While not classified as a hazardous material under standard regulations, it should be handled with appropriate precautions due to its potential reactivity with protic solvents and moisture-sensitive compounds. Personal protective equipment (PPE) such as gloves and goggles is recommended when working with this compound.
In conclusion, Butylzinc bromide, 0.50 M in THF, with its CAS number 92273-73-9, is a versatile and highly effective reagent in modern chemical synthesis. Its role in facilitating carbon-carbon bond formation has made it indispensable in pharmaceutical research, catalysis, materials science, and agrochemical development. The combination of high reactivity and stability provided by this compound ensures its continued relevance in advancing chemical innovation across multiple disciplines.
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